Cas no 28737-33-9 (3-Bromoindole-2-carboxylic acid)

• Product Name: 3-Bromoindole-2-carboxylic acid
• CAS No: 28737-33-9
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD02710285
• CID: 279580
• PubChem ID: 2325688
• Update Time: 2025-04-19

3-Bromoindole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-indole-2-carboxylic acid
• 3-Bromoindole-2-carboxylic Acid
• 1H-Indole-2-carboxylicacid, 3-bromo-
• C9H6BrNO2
• 3-Brom-indol-2-carbonsaeure
• 3-bromo-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 3-bromo-
• Enamine_001100
• Oprea1_720659
• KSC206A8J
• Ethyl3-bromoindole-2-carboxylate
• KOTZNHLNBDTYMS-UHFFFAOYSA-N
• HMS1397B22
• BCP11466
• SBB053272
• 3-Bromo-1H-Indole-2-Carboxylicacid
• TRA0019534
• CS-0038013
• ZINC03201434
• AC-7428
• GC-0773
• MFCD02710285
• AMY20266
• SY006239
• FT-0681077
• 3-bromoindole-2-carboxylic acid, AldrichCPR
• A24272
• 3-BROMOINDOLE-2-CARBOXYLICACID
• Z56796061
• DTXSID30368105
• J-511798
• EN300-38910
• 3-bromo-1H-indole-2-carboxylic acid;3-Bromoindole-2-carboxylic Acid
• AKOS001023013
• 28737-33-9
• SCHEMBL2813085
• DB-013908
• 3-Bromoindole-2-carboxylic acid

• MDL： MFCD02710285
• Inchi： 1S/C9H6BrNO2/c10-7-5-3-1-2-4-6(5)11-8(7)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： KOTZNHLNBDTYMS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 238.95800
• Monoisotopic Mass: 237.950366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1

Experimental Properties

• Color/Form: Not available
• Density: 1.838±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 197 °C (decomposition)
• Boiling Point: 452℃ at 760 mmHg
• Flash Point: 227.2℃
• Refractive Index: 1.749
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• PSA: 53.09000
• LogP: 2.62860
• Solubility: Not available

3-Bromoindole-2-carboxylic acid Security Information

• Hazard Category Code： 36/37/38-21/22-36-22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives